Cas no 2229575-04-4 (tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate
• CAS No: 2229575-04-4
• MF: C₁₆H₂₃ClN₂O₃
• MW: 326.818423509598
• CID: 5946343
• PubChem ID: 165751975
• Update Time: 2025-05-24

tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate
• 2229575-04-4
• EN300-1872336

• Inchi： 1S/C16H23ClN2O3/c1-16(2,3)22-15(20)19-9-8-18-10-13(19)11-6-5-7-12(17)14(11)21-4/h5-7,13,18H,8-10H2,1-4H3
• InChI Key： DEWJUMYQBQBEKD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.1397203g/mol
• Monoisotopic Mass: 326.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate

tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate, identified by the CAS registry number CAS No. 2229575-04-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities and structural versatility. Piperazines are six-membered rings containing two nitrogen atoms, making them highly functional in drug design and synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its characterization using state-of-the-art analytical tools like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The structural elucidation of tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate has been thoroughly documented in peer-reviewed journals, highlighting its unique substituent pattern and stereochemical properties.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Piperazine derivatives are known to exhibit a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. For instance, studies have demonstrated that analogs of tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate can modulate key enzymes involved in cancer cell proliferation, making them valuable candidates for anticancer drug discovery.

In addition to its pharmacological relevance, this compound has also garnered attention in materials science. The incorporation of piperazine moieties into polymer frameworks has been explored to enhance material properties such as thermal stability and mechanical strength. Researchers have reported that derivatives like tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate can serve as versatile monomers for synthesizing advanced polymeric materials with tailored functionalities.

The synthesis of tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate typically involves a multi-step process that includes nucleophilic substitution, coupling reactions, and functional group transformations. These steps are carefully optimized to ensure high efficiency and selectivity, often utilizing environmentally friendly reagents and conditions to align with green chemistry principles.

From an analytical standpoint, the characterization of this compound has been significantly enhanced by the use of advanced spectroscopic techniques. For example, high-resolution mass spectrometry (HRMS) has provided precise molecular weight determination, while NMR spectroscopy has offered detailed insights into the spatial arrangement of substituents on the piperazine ring. These analyses are critical for confirming the identity and purity of the compound before it is used in further studies or applications.

In conclusion, tert-butyl 2-(3-chloro-2-methoxyphenyl)piperazine-1-carboxylate, with its unique structure and versatile properties, represents a valuable addition to the arsenal of organic compounds available for scientific research and industrial applications. Its potential spans across drug discovery, materials science, and chemical synthesis, making it a subject of continued interest for researchers worldwide.